Cas no 53608-88-1 (3,12-Diacetoxy-bis-nor-cholanyldiphenylethylene)

• Product Name: 3,12-Diacetoxy-bis-nor-cholanyldiphenylethylene
• CAS No: 53608-88-1
• Molecular Formula: C₄₀H₅₂O₄
• Molecular Weight: 596.83848
• CID: 380725
• PubChem ID: 256284

3,12-Diacetoxy-bis-nor-cholanyldiphenylethylene Properties

Names and Identifiers

• Chol-23-ene-3,12-diol,24,24-diphenyl-, 3,12-diacetate, (3a,5b,12a)-
• 3,12-Diacetoxy-bis-nor-cholanyldiphenylethylene
• (10S)-3t,12t-Diacetoxy-10r,13c-dimethyl-17c-((R)-1-methyl-4,4-diphenyl-buten-(3)-yl)-(5cH,8cH,9tH,14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren
• 3ALPHA,12ALPHA-DIHYDROXY-5BETA-PREGNAN-20-ONE 3, 12-DIACETATE
• 5BETA-PREGNAN-3ALPHA,12ALPHA-DIOL-20-ONE 3,12-DIACETATE
• 5BETA-PREGNANE-3ALPHA,12ALPHA-DIOL-20-ONE DIACETATE
• 5B-pregnane-3A,12A-diol-20-one*diacetate
• Nsc62995
• NSC82872
• 53608-88-1
• FT-0666318
• 12-(acetyloxy)-24,24-diphenylchol-23-en-3-yl acetate
• 24,24-diphenylchol-23-ene-3,12-diyl diacetate
• NSC-82872
• [12-acetyloxy-17-(5,5-diphenylpent-4-en-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• DTXSID10968384
• AKOS005638250

• InChIKey： PXGXVJQZVLXWGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H52O4/c1-26(16-18-33(29-12-8-6-9-13-29)30-14-10-7-11-15-30)35-20-21-36-34-19-17-31-24-32(43-27(2)41)22-23-39(31,4)37(34)25-38(40(35,36)5)44-28(3)42/h6-15,18,26,31-32,34-38H,16-17,19-25H2,1-5H3
• SMILES： CC(CC=C(C1=CC=CC=C1)C2=CC=CC=C2)C3CCC4C3(C(CC5C4CCC6C5(CCC(C6)OC(=O)C)C)OC(=O)C)C

Computed Properties

• Exact Mass: 596.38676
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 596.38656014g/mol
• Heavy Atom Count: 44
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Melting Point: 156-158°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives